Cas no 866621-24-1 ((E)-methyl 3-(pyrimidin-5-yl)acrylate)

• Product Name: (E)-methyl 3-(pyrimidin-5-yl)acrylate
• CAS No: 866621-24-1
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• MDL: MFCD08166596
• CID: 842169
• PubChem ID: 18470237
• Update Time: 2025-11-02

(E)-methyl 3-(pyrimidin-5-yl)acrylate Chemical and Physical Properties

Names and Identifiers

• (E)-methyl 3-(pyrimidin-5-yl)acrylate
• methyl (E)-3-pyrimidin-5-ylprop-2-enoate
• METHYL 3-(PYRIMIDIN-5-YL)ACRYLATE
• Methyl (2E)-3-(5-pyrimidinyl)-2-propenoate
• AMY24024
• CS-0246744
• SCHEMBL7005278
• 224776-14-1
• AKOS006287648
• Z2177030874
• METHYL 3-PYRIMIDIN-5-YL-ACRYLATE
• CS-0369110
• MFCD08166596
• (E)-methyl3-(pyrimidin-5-yl)acrylate
• AS-30980
• 866621-24-1
• A816219
• XGHMTMQOSKKDGC-NSCUHMNNSA-N
• methyl 3-pyrimidin-5-ylprop-2-enoate
• METHYL (2E)-3-(PYRIMIDIN-5-YL)PROP-2-ENOATE
• AKOS023502127
• methyl 3-(pyrimidin-5-yl)prop-2-enoate
• EN300-206308
• EN300-342563

• MDL： MFCD08166596
• Inchi： 1S/C8H8N2O2/c1-12-8(11)3-2-7-4-9-6-10-5-7/h2-6H,1H3/b3-2+
• InChI Key： XGHMTMQOSKKDGC-NSCUHMNNSA-N
• SMILES： O(C)C(/C=C/C1=CN=CN=C1)=O

Computed Properties

• Exact Mass: 164.059
• Monoisotopic Mass: 164.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.1A^2
• XLogP3: 0.5

Experimental Properties

• Density: 1.199
• Boiling Point: 290.2 °C at 760 mmHg
• Flash Point: 129.3 °C
• Refractive Index: 1.567
• PSA: 52.08000
• LogP: 0.66280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on (E)-methyl 3-(pyrimidin-5-yl)acrylate

Comprehensive Guide to (E)-methyl 3-(pyrimidin-5-yl)acrylate (CAS No. 866621-24-1): Properties, Applications, and Market Insights

(E)-methyl 3-(pyrimidin-5-yl)acrylate (CAS No. 866621-24-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrimidine derivative is widely recognized for its role as a key intermediate in the synthesis of bioactive molecules. With the increasing demand for heterocyclic compounds in drug discovery, this compound has become a focal point for researchers exploring novel therapeutic agents.

The chemical structure of (E)-methyl 3-(pyrimidin-5-yl)acrylate features a pyrimidine ring conjugated with an acrylate ester group, which enhances its reactivity in various organic synthesis applications. This unique combination makes it valuable for constructing complex molecules, particularly in the development of kinase inhibitors and antiviral agents. Recent studies highlight its potential in addressing global health challenges, such as emerging viral infections and antibiotic resistance.

In the pharmaceutical industry, (E)-methyl 3-(pyrimidin-5-yl)acrylate is frequently utilized as a building block for small-molecule drugs. Its ability to participate in cross-coupling reactions and Michael additions makes it indispensable for medicinal chemists. Additionally, its electron-deficient pyrimidine core allows for efficient interactions with biological targets, a feature highly sought after in drug design.

The agrochemical sector also benefits from this compound, where it serves as a precursor for crop protection agents. With the growing emphasis on sustainable agriculture, researchers are exploring its derivatives for eco-friendly pest control solutions. This aligns with the global trend toward reducing synthetic pesticide use while maintaining crop yields.

From a market perspective, the demand for (E)-methyl 3-(pyrimidin-5-yl)acrylate (CAS No. 866621-24-1) is steadily increasing. Pharmaceutical companies and research institutions are actively sourcing high-purity samples for R&D projects. Suppliers are responding by optimizing synthetic routes to improve yield and scalability, ensuring consistent availability for industrial and academic users.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are critical for characterizing this compound. Purity standards often exceed 98%, as even minor impurities can impact downstream applications. Storage recommendations typically include protection from light and moisture to maintain stability over extended periods.

Environmental considerations are also shaping the conversation around (E)-methyl 3-(pyrimidin-5-yl)acrylate. As regulatory agencies worldwide implement stricter guidelines for chemical manufacturing, producers are adopting green chemistry principles in its synthesis. This includes minimizing hazardous byproducts and improving energy efficiency during production.

Looking ahead, the versatility of (E)-methyl 3-(pyrimidin-5-yl)acrylate positions it as a compound with enduring relevance across multiple industries. Its applications in personalized medicine and precision agriculture are particularly promising areas for future exploration. Researchers continue to investigate novel derivatives that could unlock additional functionalities for this valuable chemical scaffold.

For those working with this compound, proper safety protocols should always be followed, including the use of appropriate personal protective equipment. While not classified as highly hazardous, standard laboratory precautions are recommended when handling (E)-methyl 3-(pyrimidin-5-yl)acrylate in any form.